Ethyl 2-{2-[1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate
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Overview
Description
This compound is an organic compound based on its structure. It contains a benzimidazole group, a pyrrolidine group, and an acetate group . The presence of these functional groups suggests that it could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The benzimidazole group is a type of heterocyclic aromatic compound, while the pyrrolidine group is a type of cyclic amine. The acetate group is a common ester group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Factors like its polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of its functional groups .Scientific Research Applications
Greener Synthesis Approaches
The research into benzimidazole derivatives, such as Ethyl 2-{2-[1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazolyl}acetate, has led to the development of greener synthesis methods. One study demonstrates the use of environmentally-friendly hydrogen peroxide in ethyl acetate to prepare pyrrolo[1,2-a]benzimidazoles without the need for organic-aqueous extraction and chromatography, showcasing a sustainable approach to synthesizing complex benzimidazole derivatives with potential for broad applications in pharmaceuticals and materials science (Sweeney, Gurry, Keane, & Aldabbagh, 2017).
Catalytic Applications
In another aspect, the structural framework of this compound is utilized in catalysis. For example, ionic liquids derived from similar benzimidazole structures have been identified as effective catalysts for synthesizing imidazole derivatives under mild conditions, demonstrating the compound's role in facilitating chemical reactions, which is crucial for developing new materials and pharmaceuticals (Zang, Su, Mo, Cheng, & Jun, 2010).
Drug Design and Development
Compounds with benzimidazole cores, akin to this compound, have been extensively studied for their potential in drug design. They have been shown to exhibit a range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. This highlights the compound's significance in the discovery and development of new therapeutics (Lee et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
The potential applications and future directions for this compound would depend on its properties and activity. If it has interesting biological activity, it could be studied further for potential medicinal uses. Alternatively, if it has unique chemical properties, it could be used in various chemical reactions or processes .
properties
IUPAC Name |
ethyl 2-[2-[1-(3,5-dimethylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3/c1-4-29-22(28)14-26-20-8-6-5-7-19(20)24-23(26)17-12-21(27)25(13-17)18-10-15(2)9-16(3)11-18/h5-11,17H,4,12-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGDCNMAJOMEIES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC(=CC(=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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